6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one

• IUPAC Name: 6-(2-fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one
• InChI: InChI=1S/C15H14F4N2O2/c16-12-5-2-1-4-11(12)13-6-7-14(22)21(20-13)8-3-9-23-10-15(17,18)19/h1-2,4-7H,3,8-10H2
• InChI Key: HHECMQGRSYIZTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(C(=O)C=C2)CCCOCC(F)(F)F)F
• Molecular Formula: C15H14F4N2O2
• Molecular Weight: 330.28 g/mol

Description

6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one, also known as GSK962040, is a small molecule drug that has been developed by GlaxoSmithKline for the treatment of various diseases. This drug has been found to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders.

Mechanism of Action

The exact mechanism of action of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one is not fully understood, but it is believed to act through modulation of the P2X7 receptor, which is involved in the regulation of inflammation and pain. 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one has been shown to selectively inhibit the P2X7 receptor, leading to a reduction in the release of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one has been shown to have potent anti-inflammatory and analgesic effects in preclinical models of pain and inflammation. In addition, 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one is its high potency and selectivity for the P2X7 receptor, making it a valuable tool for studying the role of this receptor in disease. However, one limitation of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the development and application of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one. One area of interest is the use of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one in combination with other drugs for the treatment of pain and inflammation. Another area of interest is the development of new formulations of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one with improved solubility and bioavailability. Finally, there is potential for the use of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one in the treatment of other diseases beyond pain and inflammation, such as cancer and neurodegenerative disorders.
In conclusion, 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one is a promising small molecule drug with potent anti-inflammatory and analgesic properties. Its high potency and selectivity for the P2X7 receptor make it a valuable tool for studying the role of this receptor in disease, and there are several potential future directions for its development and application.

Synthesis Methods

The synthesis of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one involves several steps, including the preparation of starting materials, reaction of these materials to form the pyridazinone core, and subsequent functionalization of the molecule to introduce the fluorine and trifluoroethoxy groups. The synthesis of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one has been described in detail in several scientific publications, and the overall yield of the process is reported to be around 10%.

Scientific Research Applications

6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one has been extensively studied in preclinical models of pain and inflammation, and has shown promising results in reducing pain and inflammation in these models. Several studies have also investigated the potential of 6-(2-Fluorophenyl)-2-[3-(2,2,2-trifluoroethoxy)propyl]pyridazin-3-one in the treatment of other diseases such as asthma, chronic obstructive pulmonary disease (COPD), and rheumatoid arthritis.